Cas no 55651-37-1 (Methyl 3-bromobut-2-enoate)
Methyl 3-bromobut-2-enoate structure
Product Name:Methyl 3-bromobut-2-enoate
CAS No:55651-37-1
MF:C5H7BrO2
MW:179.011881113052
CID:2831786
PubChem ID:53967748
Update Time:2025-04-21
Methyl 3-bromobut-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- JPLHFWSHCZVVDR-UHFFFAOYSA-N
- 3-bromo-2-butenoic acid methyl ester
- Methyl 3-bromobut-2-enoate
- DTXSID20708036
- 55651-37-1
-
- Inchi： 1S/C5H7BrO2/c1-4(6)3-5(7)8-2/h3H,1-2H3
- InChI Key： JPLHFWSHCZVVDR-UHFFFAOYSA-N
- SMILES： BrC(C)=CC(=O)OC
Computed Properties
- Exact Mass: 177.96294g/mol
- Monoisotopic Mass: 177.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Methyl 3-bromobut-2-enoate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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